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Compound of Interest

Compound Name:
1-(2-Chloro-4-hydroxyphenyl)-3-

cyclopropylurea

Cat. No.: B1322968 Get Quote

Despite a comprehensive search of scientific literature and publicly available data, no

information was found regarding a compound specifically named "Desquinolinyl Lenvatinib" or

its application in cancer cell line studies.

Lenvatinib, a multi-kinase inhibitor, is known to be extensively metabolized, with nearly 50

metabolites detected in human studies. However, these metabolites are present at very low

concentrations in plasma compared to the parent drug, Lenvatinib.[1] The pharmacological

activity is primarily attributed to Lenvatinib itself.[1]

The metabolic pathways of Lenvatinib mainly involve oxidation by cytochrome P450 3A4

(CYP3A4) and aldehyde oxidase, leading to metabolites such as desmethyl-lenvatinib (M2)

and an N-oxide form (M3), which can be further oxidized.[2] The term "Desquinolinyl" implies

the removal of the quinoline group from the Lenvatinib structure. Our search did not identify

any characterized metabolite with this structure or name.

Therefore, it is concluded that "Desquinolinyl Lenvatinib" may be a hypothetical compound, a

misnomer, or a very minor, uncharacterized metabolite with no reported biological activity in

cancer cell line studies.
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Proposed Alternative: Application Notes and
Protocols for Lenvatinib
Given the absence of data for "Desquinolinyl Lenvatinib," we propose to provide detailed

Application Notes and Protocols for the parent compound, Lenvatinib, for which there is a

wealth of scientific information regarding its use in cancer cell line research.

This alternative would include:

Detailed mechanism of action of Lenvatinib.

Quantitative data (e.g., IC50 values) for Lenvatinib in various cancer cell lines, presented in

structured tables.

Comprehensive experimental protocols for key in vitro assays using Lenvatinib.

Graphviz diagrams illustrating the signaling pathways targeted by Lenvatinib and

experimental workflows.

Please indicate if you would like to proceed with receiving Application Notes and Protocols for

Lenvatinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1322968?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

